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Compound of Interest

Compound Name:
(E)-3-(2-hydroxyethylamino)prop-

2-enal

Cat. No.: B219828 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety precautions, handling protocols, and representative

experimental procedures for working with (E)-3-(2-hydroxyethylamino)prop-2-enal. Due to

the limited availability of published data for this specific compound, information from structurally

related compounds is included for comparative purposes.

Introduction
(E)-3-(2-hydroxyethylamino)prop-2-enal is an α,β-unsaturated aldehyde containing a

secondary amine and a primary alcohol functional group. The conjugated enal system makes it

susceptible to nucleophilic attack, while the amino and hydroxyl groups offer sites for further

functionalization.[1] Such compounds are often reactive and require careful handling. α,β-

Unsaturated carbonyl compounds are known to interact with biological macromolecules and

can exhibit a range of toxicological effects.[2][3][4]

Hazard Identification and Safety Precautions
(E)-3-(2-hydroxyethylamino)prop-2-enal is a combustible liquid that is harmful if swallowed. It

can cause skin irritation, serious eye irritation, and may lead to an allergic skin reaction or

respiratory irritation.

Hazard Summary:
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Physical Hazards: Combustible liquid.

Health Hazards:

Harmful if swallowed.

Causes skin irritation.

May cause an allergic skin reaction.

Causes serious eye irritation.

May cause respiratory irritation.

Personal Protective Equipment (PPE):

Item Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., Nitrile rubber).

Skin and Body Lab coat, long pants, and closed-toe shoes.

Respiratory

Use in a well-ventilated area or with a fume

hood. A respirator may be necessary for large

spills or in confined spaces.

Storage and Handling:

Store in a tightly closed container in a dry, cool, and well-ventilated area.

Keep away from heat, sparks, open flames, and hot surfaces.

Handle in accordance with good industrial hygiene and safety practices.

Avoid breathing mist or vapors.

Wash hands thoroughly after handling.
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Quantitative Toxicity Data for Structurally Related
Compounds
Specific toxicity data for (E)-3-(2-hydroxyethylamino)prop-2-enal is not readily available. The

following table presents data for structurally similar compounds to provide a basis for risk

assessment.

Compound CAS Number
LD50 (Oral,
Rat)

LD50 (Dermal,
Rabbit)

Other Toxicity
Data

Acrolein 107-02-8 26 mg/kg 258 mg/kg

LC50 (Inhalation,

Rat) = 8.3

ppm/4h

2-Nonenal 2463-53-8 3200 mg/kg >5000 mg/kg Skin irritant.[5]

N-

Phenylethanolam

ine

122-98-5 1350 mg/kg 63 mg/kg
Toxic in contact

with skin.[6]

Phenylethanolam

ine
7568-93-6 - -

Intraperitoneal

LD50 (mouse) =

250 mg/kg.[7]

Disclaimer: This data is for analogous compounds and should be used for comparative

purposes only. A full risk assessment should be conducted before handling (E)-3-(2-
hydroxyethylamino)prop-2-enal.

Experimental Protocols
The following is a representative protocol for a generic synthetic transformation using a

hazardous liquid reagent like (E)-3-(2-hydroxyethylamino)prop-2-enal. This protocol should

be adapted based on the specific reaction being performed.

Objective: To provide a general workflow for the safe execution of a chemical reaction involving

(E)-3-(2-hydroxyethylamino)prop-2-enal.

Materials:
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(E)-3-(2-hydroxyethylamino)prop-2-enal

Reaction solvent (ensure compatibility)

Other reactants as required by the specific synthesis

Round-bottom flask

Magnetic stirrer and stir bar

Condenser (if heating)

Inert gas supply (e.g., nitrogen or argon)

Syringes and needles

Quenching solution (e.g., saturated ammonium chloride)

Appropriate work-up and purification supplies (e.g., separatory funnel, rotary evaporator,

chromatography supplies)

Procedure:

Preparation:

Ensure the fume hood is functioning correctly.

Assemble and dry all glassware.

Don appropriate PPE (safety goggles, lab coat, gloves).

Set up the reaction apparatus in the fume hood.

Reaction Setup:

Charge the reaction flask with the solvent and any solid reactants under an inert

atmosphere if necessary.

Begin stirring the solution.
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Carefully measure the required volume of (E)-3-(2-hydroxyethylamino)prop-2-enal using

a syringe.

Slowly add the (E)-3-(2-hydroxyethylamino)prop-2-enal to the reaction mixture. An

addition funnel may be used for larger quantities or to control the rate of addition.

Reaction Monitoring:

Monitor the reaction progress using an appropriate technique (e.g., TLC, GC-MS, LC-MS).

Maintain the reaction temperature as required.

Work-up:

Once the reaction is complete, cool the mixture to room temperature.

Carefully quench the reaction by slowly adding the appropriate quenching solution.

Transfer the mixture to a separatory funnel for extraction.

Perform the extraction and wash the organic layer as required.

Dry the organic layer over an appropriate drying agent (e.g., sodium sulfate).

Filter and concentrate the solution using a rotary evaporator.

Purification:

Purify the crude product using a suitable method (e.g., column chromatography,

distillation, recrystallization).

Waste Disposal:

Dispose of all chemical waste in appropriately labeled containers according to institutional

and local regulations.

Decontaminate all glassware that came into contact with (E)-3-(2-
hydroxyethylamino)prop-2-enal.
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Visualizations
The following diagrams illustrate key safety and procedural workflows.

(E)-3-(2-hydroxyethylamino)prop-2-enal

Primary Hazards Potential Consequences

Chemical Substance

Harmful if Swallowed

Skin Irritation

Serious Eye Irritation

Allergic Skin Reaction

Respiratory Irritation

Systemic Toxic Effects

Contact Dermatitis

Corneal Damage

Chemical Sensitization

Respiratory Distress

Click to download full resolution via product page

Caption: Hazard relationship diagram for (E)-3-(2-hydroxyethylamino)prop-2-enal.
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Preparation Phase

Experimentation Phase

Post-Experiment Phase

Review SDS and Conduct Risk Assessment

Prepare Engineering Controls (Fume Hood)

Don Appropriate PPE

Measure and Transfer Chemical

Perform Reaction

Monitor Reaction Progress

Quench and Work-up

Purify Product

Dispose of Waste Properly

Decontaminate Glassware and Workspace

Click to download full resolution via product page

Caption: Safe handling and experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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